3-[4-(2-isopropoxyphenoxy)butyl]-4(3H)-quinazolinone

• IUPAC Name: 3-[4-(2-propan-2-yloxyphenoxy)butyl]quinazolin-4-one
• InChI: InChI=1S/C21H24N2O3/c1-16(2)26-20-12-6-5-11-19(20)25-14-8-7-13-23-15-22-18-10-4-3-9-17(18)21(23)24/h3-6,9-12,15-16H,7-8,13-14H2,1-2H3
• InChI Key: FWWPFXPWMOTYNC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC=C1OCCCCN2C=NC3=CC=CC=C3C2=O
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

3-[4-(2-isopropoxyphenoxy)butyl]-4(3H)-quinazolinone, commonly known as Compound A, is a synthetic compound that has gained significant attention in recent years for its potential use in scientific research. This compound belongs to the quinazolinone family of heterocyclic compounds and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of Compound A is not fully understood. However, it has been found to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the inflammatory response. Additionally, it has been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the antioxidant response. Furthermore, it has been found to inhibit the activity of various kinases, including epidermal growth factor receptor (EGFR) and mitogen-activated protein kinase (MAPK), which are involved in cancer cell proliferation.
Biochemical and Physiological Effects
Compound A has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and inhibit the activity of various enzymes involved in the inflammatory response. Additionally, it has been found to induce apoptosis in cancer cells and inhibit cancer cell proliferation. Furthermore, it has been shown to improve cognitive function and protect against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of Compound A is its high yield and purity, which makes it easy to obtain for lab experiments. Additionally, it has been found to exhibit various properties that make it a potential candidate for scientific research. However, one of the limitations of Compound A is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research of Compound A. One potential direction is the investigation of its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further research can be conducted to investigate its potential use in the treatment of cancer. Furthermore, the mechanism of action of Compound A can be further studied to gain a better understanding of its properties and potential uses in scientific research.
Conclusion
In conclusion, Compound A is a synthetic compound that has gained significant attention in recent years for its potential use in scientific research. It has been found to exhibit various biochemical and physiological effects, including antioxidant, anti-inflammatory, and anticancer properties. Additionally, it has been shown to have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases. Further research can be conducted to investigate its potential uses in scientific research, and to gain a better understanding of its mechanism of action.

Scientific Research Applications

Compound A has been found to exhibit various properties that make it a potential candidate for scientific research. It has been shown to have antioxidant and anti-inflammatory properties, which can be beneficial in the treatment of various diseases. Additionally, Compound A has been found to have anticancer properties, making it a potential candidate for cancer research. Furthermore, it has been shown to have neuroprotective properties, which can be beneficial in the treatment of neurodegenerative diseases.